Cas no 1705883-09-5 (N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzo[d]thiazole-2-carboxamide)

• Product Name: N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzo[d]thiazole-2-carboxamide
• CAS No: 1705883-09-5
• MF: C₁₇H₁₈N₄OS₂
• MW: 358.481020450592
• CID: 5962655
• PubChem ID: 90621602
• Update Time: 2025-06-08

N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzo[d]thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS025095049
• N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzo[d]thiazole-2-carboxamide
• 1705883-09-5
• F6446-1119
• N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}-1,3-benzothiazole-2-carboxamide
• N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C17H18N4OS2/c22-15(16-20-13-5-1-2-6-14(13)24-16)19-10-12-4-3-8-21(11-12)17-18-7-9-23-17/h1-2,5-7,9,12H,3-4,8,10-11H2,(H,19,22)
• InChI Key： TVVQDKMBRXRVRC-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1CCCC(CNC(C2=NC3C=CC=CC=3S2)=O)C1

Computed Properties

• Exact Mass: 358.09220356g/mol
• Monoisotopic Mass: 358.09220356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzo[d]thiazole-2-carboxamide

Comprehensive Overview of N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzo[d]thiazole-2-carboxamide (CAS No. 1705883-09-5)

The compound N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzo[d]thiazole-2-carboxamide (CAS No. 1705883-09-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate design combines a thiazole ring and a piperidine scaffold, linked to a benzothiazole carboxamide moiety. This fusion of heterocyclic structures positions it as a promising candidate for drug discovery, particularly in targeting protein-protein interactions and enzyme modulation. Researchers are increasingly exploring its potential applications in oncology, neurodegenerative diseases, and infectious diseases, aligning with current trends in precision medicine.

One of the most searched questions in the field of medicinal chemistry revolves around the structure-activity relationship (SAR) of such hybrid molecules. The N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzo[d]thiazole-2-carboxamide exemplifies how subtle modifications in the thiazole or piperidine components can drastically alter bioavailability and target affinity. Recent studies highlight its ability to penetrate the blood-brain barrier (BBB), making it a subject of interest for central nervous system (CNS) drug development—a hot topic in 2024 due to the rising demand for neurodegenerative disease therapeutics.

From a synthetic chemistry perspective, the CAS No. 1705883-09-5 compound showcases innovative strategies for heterocyclic coupling reactions. Its synthesis often involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, techniques frequently discussed in AI-driven retrosynthesis platforms. The benzothiazole segment, in particular, is known for its photophysical properties, which could extend the compound’s utility to fluorescence-based imaging in diagnostic research—a trending application in biomedical sciences.

Another area of interest is the compound’s potential role in kinase inhibition. Kinases remain a focal point in drug discovery, and the thiazole-piperidine hybrid structure of this molecule may offer selectivity against specific kinase isoforms. Computational modeling studies, often queried in search engines, suggest that the carboxamide group forms critical hydrogen bonds with ATP-binding sites, a mechanism shared by several FDA-approved kinase inhibitors.

Environmental and metabolic stability are also key concerns for researchers investigating N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzo[d]thiazole-2-carboxamide. Its logP and clearance rates have been optimized in derivative studies to enhance pharmacokinetics—a frequent topic in ADME (Absorption, Distribution, Metabolism, Excretion) discussions. These properties are critical for its transition from preclinical to clinical trials, a process heavily scrutinized in pharmaceutical forums.

In summary, CAS No. 1705883-09-5 represents a versatile scaffold with multifaceted applications. Its combination of thiazole, piperidine, and benzothiazole motifs addresses contemporary challenges in drug design, from CNS targeting to kinase selectivity. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to next-generation therapeutics and diagnostic tools.